Trafermin

• CAS No.: 131094-16-1
• Molecular Formula: C18H22O2
• Synonyms: Trafermin

Description

It is marketed in Japan under the brand name Fiblast for the treatment of skin ulcers . Trafermin is a potent agonist of fibroblast growth factor receptors (FGFRs), which are involved in various cellular processes including cell proliferation, migration, and differentiation .

Preparation Methods

Synthetic Routes and Reaction Conditions

Trafermin is produced using recombinant DNA technology. The gene encoding human basic fibroblast growth factor is inserted into a bacterial or yeast expression system, which then produces the protein. The protein is subsequently purified through a series of chromatographic techniques to ensure its purity and activity .

Industrial Production Methods

In industrial settings, large-scale fermentation processes are employed to produce this compound. The recombinant bacteria or yeast are cultured in bioreactors under controlled conditions to maximize protein yield. After fermentation, the cells are lysed to release the protein, which is then purified using techniques such as ion exchange chromatography, affinity chromatography, and size exclusion chromatography .

Chemical Reactions Analysis

Types of Reactions

Trafermin primarily undergoes protein-protein interactions rather than traditional chemical reactions like oxidation or reduction. It binds to fibroblast growth factor receptors on the surface of target cells, initiating a cascade of intracellular signaling pathways .

Common Reagents and Conditions

The binding of this compound to its receptors does not require any external reagents. the production of this compound involves various reagents such as growth media for bacterial or yeast cultures, buffers for protein purification, and chromatographic resins .

Major Products Formed

The major product formed from the interaction of this compound with its receptors is the activation of intracellular signaling pathways, leading to cellular responses such as proliferation, migration, and differentiation .

Scientific Research Applications

Trafermin has a wide range of scientific research applications:

Medicine: It is used in the treatment of chronic wounds, such as diabetic ulcers and pressure sores, by promoting wound healing and tissue regeneration.

Biology: This compound is used in cell culture studies to stimulate the growth and proliferation of various cell types, including fibroblasts and endothelial cells.

Chemistry: It is employed in studies investigating protein-protein interactions and receptor signaling pathways.

Industry: This compound is used in the development of bioengineered tissues and regenerative medicine products.

Mechanism of Action

These receptors are a family of tyrosine kinase receptors, which, upon activation, initiate a cascade of intracellular signaling pathways . The main pathways activated by trafermin binding include the Ras-MAPK pathway, which is crucial for cell proliferation, and the PI3K-Akt and PKC pathways, which contribute to cell survival and migration . This compound also promotes angiogenesis by stimulating endothelial cells to proliferate and migrate, which is vital for providing nutrients and oxygen to healing tissues .

Comparison with Similar Compounds

Trafermin is often compared with other growth factors such as:

Enamel Matrix Derivative (EMD): Both this compound and EMD are used in periodontal regeneration.

Placental Growth Factor (PlGF): Similar to this compound, PlGF promotes angiogenesis and tissue regeneration.

Vascular Endothelial Growth Factor (VEGF): VEGF is another growth factor that promotes angiogenesis.